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Compound of Interest
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Cat. No.: B1672941

Audience: Researchers, scientists, and drug development professionals.

Introduction

Haptamide B is a small molecule probe that has been identified as a binder to Hap3p, a
subunit of the yeast Hap2/3/4/5p transcription factor complex.[1] This complex is a crucial
regulator of numerous cellular processes, including mitochondrial function and nutrient
signaling.[1][2] The human homolog of this complex, nuclear factor-Y (NF-Y), has been
implicated in cancer and diabetes, making the study of its yeast counterpart highly relevant.[1]
Haptamide B selectively inhibits Hap2/3/4/5p mediated transcription in vivo.[1] Understanding
the binding affinity and thermodynamics of the Haptamide B-Hap3p interaction is critical for
elucidating its mechanism of action and for the development of potential therapeutics targeting
this pathway.

This document provides detailed protocols for measuring the binding affinity of Haptamide B to
Hap3p using three common biophysical techniques: Isothermal Titration Calorimetry (ITC),
Surface Plasmon Resonance (SPR), and Microscale Thermophoresis (MST).

Signaling Pathway Context

The Hap complex in yeast is a key transcriptional activator that binds to the CCAAT sequence
in the upstream activation sequence (UAS) of genes primarily involved in respiratory

metabolism. It is a heterotetrameric complex composed of Hap2p, Hap3p, Hap4p, and Hap5p
subunits. The Hap2p/Hap3p/Hap5p heterotrimer is responsible for DNA binding, while Hap4p
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contains the transcriptional activation domain. Haptamide B's interaction with Hap3p likely
disrupts the assembly or function of this complex, leading to the observed inhibition of
transcription.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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